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Compound of Interest

Compound Name: AGI-12026

Cat. No.: B12424925 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability of AGI-12026 (Ivosidenib) in

Dimethyl Sulfoxide (DMSO) stock solutions. Adherence to proper storage and handling

protocols is critical for ensuring the integrity and reproducibility of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for AGI-12026 DMSO stock solutions?

For long-term storage, it is recommended to store AGI-12026 stock solutions in anhydrous

DMSO at -80°C. Under these conditions, the solution is reported to be stable for up to one

year. For short-term storage, -20°C is also a viable option, though long-term stability data at

this temperature is not readily available.

Q2: How many times can I freeze-thaw my AGI-12026 DMSO stock solution?

While some small molecules are robust, repeated freeze-thaw cycles are generally

discouraged as they can lead to degradation. For optimal results, it is best practice to aliquot

the stock solution into single-use volumes to minimize the number of freeze-thaw cycles.

Studies on a diverse set of compounds have shown no significant loss after 11 cycles, but

compound-specific data for AGI-12026 is not available.[1][2]

Q3: My AGI-12026 precipitated out of the DMSO solution after thawing. What should I do?
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Precipitation can occur upon thawing, especially with concentrated stock solutions. Before use,

ensure the compound is fully redissolved. This can be achieved by vortexing the vial and gently

warming it in a 37°C water bath. Visually inspect the solution to confirm that all precipitate has

dissolved.

Q4: What factors can contribute to the degradation of AGI-12026 in a DMSO stock solution?

Several factors can impact the stability of AGI-12026 in DMSO:

Water Content: DMSO is hygroscopic and readily absorbs moisture from the air. Increased

water content can promote hydrolysis of susceptible compounds. It is crucial to use

anhydrous DMSO and handle it in a low-humidity environment.[1][2]

Temperature: Elevated temperatures can accelerate degradation. AGI-12026 has been

shown to be stable under thermal conditions but is sensitive to acidic, alkaline, photolytic,

and oxidative conditions at room temperature.

Light Exposure: Photolytic degradation can occur. It is recommended to store stock solutions

in amber or light-blocking vials.

Oxygen: The presence of dissolved oxygen can lead to oxidation. While not specifically

documented for AGI-12026, it is a general concern for small molecule stability.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results using the same stock

solution.

Compound degradation due to

improper storage or handling.

1. Prepare fresh stock

solutions from powder. 2.

Aliquot stock solutions into

single-use vials to avoid

multiple freeze-thaw cycles. 3.

Ensure the use of anhydrous

DMSO and proper storage

conditions (-80°C for long-

term).

Loss of compound activity over

time.

Degradation of the compound

in the DMSO stock.

1. Perform a stability check of

your stock solution using an

appropriate analytical method

(e.g., HPLC, LC-MS). 2. If

degradation is confirmed,

discard the old stock and

prepare a new one.

Precipitate observed in the

stock solution after storage.

The compound has come out

of solution.

1. Warm the vial to 37°C and

vortex until the compound is

fully redissolved. 2. If the

precipitate does not dissolve,

the solution may be

supersaturated or the

compound may have

degraded. Consider preparing

a fresh, less concentrated

stock solution.

Data on AGI-12026 (Ivosidenib) Stability
While a detailed time-course stability study for AGI-12026 in DMSO at various temperatures is

not publicly available, the following table summarizes the known stability information and

general guidelines for small molecules.
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Storage Condition Duration Stability
Source/Recommend

ation

-80°C in solvent Up to 1 year Stable Vendor Data

-20°C in solvent Up to 3 months

Generally

recommended for

many small

molecules.

General Lab Practice

Room Temperature Not Recommended

Sensitive to

degradation under

acidic, alkaline,

photolytic, and

oxidative conditions.

Known Compound

Sensitivity

Experimental Protocols
Protocol for Preparing AGI-12026 DMSO Stock Solution

Preparation: Before opening, centrifuge the vial of AGI-12026 powder to ensure all the

powder is at the bottom.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM).

Solubilization: Vortex the vial thoroughly to ensure the compound is completely dissolved.

Gentle warming to 37°C can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into single-use, tightly sealed, light-protected (amber)

vials.

Storage: Store the aliquots at -80°C for long-term storage.

Protocol for Assessing AGI-12026 Stability in DMSO
This protocol provides a general framework for evaluating the stability of AGI-12026 in DMSO

over time.
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Stock Solution Preparation: Prepare a 10 mM stock solution of AGI-12026 in anhydrous

DMSO.

Aliquoting and Storage:

Prepare multiple aliquots in amber, tightly sealed vials.

Store sets of aliquots at different temperatures: -80°C, -20°C, 4°C, and room temperature

(as a stress condition).

Time Points: Designate several time points for analysis (e.g., Day 0, Week 1, Month 1,

Month 3, Month 6, Year 1).

Sample Analysis:

At each time point, retrieve one aliquot from each storage temperature.

Analyze the purity and concentration of AGI-12026 using a validated analytical method

such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Data Analysis:

Compare the peak area or concentration of AGI-12026 at each time point to the Day 0

sample.

Calculate the percentage of the compound remaining to determine the degradation profile

under each storage condition.
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Caption: Mechanism of action of AGI-12026 on the mutant IDH1 pathway.

Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the stability of AGI-12026 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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